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Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002 Get Quote

An In-depth Technical Guide to C.I. Direct Blue 80

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and physical properties of dyes is paramount for their application in various

scientific domains. C.I. Direct Blue 80, a diazo direct dye, is primarily utilized in the textile and

paper industries; however, its potential applications in biological and research settings warrant

a closer examination of its technical specifications.

Molecular and Chemical Properties
There are some discrepancies in the reported molecular formula and weight for C.I. Direct
Blue 80, which may be attributed to its nature as a metal complex, specifically with copper and

chromium. The table below summarizes the key quantitative data available for this compound.
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Property Value Source(s)

C.I. Name Direct Blue 80 [1]

C.I. Number 24315 [1]

CAS Number 12222-00-3 [1]

Molecular Formula C34H22N4Na4O16S4

C32H14Cu2N4Na4O16S4

C32H14Cu2N4NaO16S4(-3)

Molecular Weight 962.78 g/mol

1057.78 g/mol

988.8 g/mol

Physical Appearance Deep purple or blue powder

Solubility Soluble in water

Water Solubility 26.12 g/L at 20℃

Manufacturing Process
The synthesis of C.I. Direct Blue 80 involves a multi-step chemical process. The general

workflow for its manufacturing is outlined below.
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Step 1: Diazotization

Step 2: Coupling

Step 3: Metallization

Final Product

3,3'-Dimethoxybenzidine

3-Hydroxynaphthalene-2,7-disulfonic acid (2 Moore)

 Double Nitriding and Coupling 

Introduction of Copper and Chrome

 Chelation 

C.I. Direct Blue 80

Click to download full resolution via product page

Caption: Manufacturing workflow for C.I. Direct Blue 80.

The process begins with the double nitriding of 3,3'-Dimethoxybenzidine, which is then coupled

with 3-Hydroxynaphthalene-2,7-disulfonic acid. The resulting compound is then treated to form

copper and chrome complexes, yielding the final dye.

Potential Research Applications and Experimental
Protocols
While C.I. Direct Blue 80 is predominantly an industrial dye for materials like cotton and

viscose, direct dyes as a class have been explored for biological staining. For instance, the
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structurally similar C.I. Direct Black 80 has been investigated for staining amyloid deposits and

collagen. Although specific protocols for the biological application of C.I. Direct Blue 80 are not

well-established, a general workflow for tissue staining, adapted from protocols for similar direct

dyes, can serve as a starting point for methodology development.

Hypothetical Experimental Workflow for Tissue Staining
The following diagram outlines a potential workflow for using a direct dye like C.I. Direct Blue
80 in histological applications. Note: This is a generalized protocol and would require

optimization and validation for C.I. Direct Blue 80.

Sample Preparation Staining Finishing

Deparaffinize Tissue Sections Rehydrate through Ethanol Series Incubate in C.I. Direct Blue 80 Solution Rinse in 80% Ethanol Wash in Running Tap Water Counterstain (e.g., Hematoxylin) Dehydrate and Clear Mount Coverslip

Click to download full resolution via product page

Caption: General experimental workflow for tissue staining.

Detailed Methodological Steps (Adaptable Template)
Solution Preparation: Prepare a working solution of C.I. Direct Blue 80 (e.g., 0.1% w/v) in a

suitable buffer. The optimal solvent and concentration would need to be determined

empirically.

Tissue Preparation:

Deparaffinize tissue sections in xylene.

Rehydrate through a graded series of ethanol (100%, 95%, 70%) to distilled water.

Staining:

Immerse slides in the C.I. Direct Blue 80 staining solution for a predetermined duration

(e.g., 20-30 minutes). Incubation time will require optimization.
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Briefly rinse in 80% ethanol to remove excess stain.

Wash in running tap water for several minutes.

Counterstaining:

If desired, counterstain with a nuclear stain such as hematoxylin to provide morphological

context.

Wash again in running tap water until the tissue appears blue.

Dehydration and Mounting:

Dehydrate the sections through a graded ethanol series and clear in xylene.

Mount with a permanent mounting medium.

Safety and Handling
According to available material safety data sheets, C.I. Direct Blue 80 is considered stable

under normal conditions. However, it may cause eye and skin irritation, and is irritating to

mucous membranes and the upper respiratory tract. Ingestion may be harmful and can lead to

gastrointestinal irritation.

Personal Protective Equipment (PPE) should include:

Appropriate protective eyeglasses or chemical safety goggles.

Protective gloves to prevent skin exposure.

Adequate ventilation or an approved respirator to minimize inhalation of dust.

Store in a cool, dry place in tightly sealed containers. Disposal of the dye and any

contaminated materials should be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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